- Identification of novel inhibitors of Aurora A with a 3-(pyrrolopyridin-2-yl)indazole scaffold, Bioorganic & Medicinal Chemistry, 2015, 23(8), 1858-1868
Cas no 906000-39-3 (3-Iodo-1H-indazole-6-carbonitrile)
906000-39-3 structure
Product Name:3-Iodo-1H-indazole-6-carbonitrile
CAS No:906000-39-3
MF:C8H4IN3
MW:269.041933059692
MDL:MFCD10696802
CID:994973
PubChem ID:53399261
Update Time:2025-09-27
3-Iodo-1H-indazole-6-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-1H-indazole-6-carbonitrile
- 1H-Indazole-6-carbonitrile, 3-iodo-
- 3-iodo-2H-indazole-6-carbonitrile
- 3-Iodo-6-cyano (1H)indazole
- 3-IODO-INDAZOLE-6-CARBONITRILE
- 6-cyano-3-iodo-1H-indazole
- 3-Iodo-1H-indazole-6-carbonitrile (ACI)
- 3-Iodoindazole-6-carbonitrile
- EN300-3168560
- FRYOUXROKRKPQP-UHFFFAOYSA-N
- SCHEMBL4155921
- 906000-39-3
- AB58208
- MFCD10696802
- DTXSID50694599
- J-512672
- CS-0054303
-
- MDL: MFCD10696802
- Inchi: 1S/C8H4IN3/c9-8-6-2-1-5(4-10)3-7(6)11-12-8/h1-3H,(H,11,12)
- InChI Key: FRYOUXROKRKPQP-UHFFFAOYSA-N
- SMILES: N#CC1C=C2C(C(=NN2)I)=CC=1
Computed Properties
- Exact Mass: 268.94500
- Monoisotopic Mass: 268.94499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- PSA: 52.47000
- LogP: 2.03918
3-Iodo-1H-indazole-6-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR305071-250mg |
3-Iodo-1H-indazole-6-carbonitrile |
906000-39-3 | 250mg |
£335.00 | 2024-05-26 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0664-1g |
3-Iodo-1H-indazole-6-carbonitrile |
906000-39-3 | 97% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0664-5g |
3-Iodo-1H-indazole-6-carbonitrile |
906000-39-3 | 97% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0664-500mg |
3-Iodo-1H-indazole-6-carbonitrile |
906000-39-3 | 97% | 500mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0664-250mg |
3-Iodo-1H-indazole-6-carbonitrile |
906000-39-3 | 97% | 250mg |
2756.14CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0664-100mg |
3-Iodo-1H-indazole-6-carbonitrile |
906000-39-3 | 97% | 100mg |
1797.85CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0664-50mg |
3-Iodo-1H-indazole-6-carbonitrile |
906000-39-3 | 97% | 50mg |
1322.95CNY | 2021-05-08 | |
| TRC | I719658-10mg |
3-Iodo-1h-indazole-6-carbonitrile |
906000-39-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I719658-50mg |
3-Iodo-1h-indazole-6-carbonitrile |
906000-39-3 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | I719658-100mg |
3-Iodo-1h-indazole-6-carbonitrile |
906000-39-3 | 100mg |
$ 250.00 | 2022-06-04 |
3-Iodo-1H-indazole-6-carbonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium hydroxide , Iodine Solvents: Dimethylformamide ; 0 °C; 4 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ; rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ; rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium hydroxide , Iodine Solvents: Dimethylformamide ; 1 h, rt
Reference
- Synthesis of 3-indazolecarboxylic esters and amides via Pd-catalyzed carbonylation of 3-iodoindazoles, Synthesis, 2011, (19), 3089-3098
3-Iodo-1H-indazole-6-carbonitrile Raw materials
3-Iodo-1H-indazole-6-carbonitrile Preparation Products
3-Iodo-1H-indazole-6-carbonitrile Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
906000-39-3 (3-Iodo-1H-indazole-6-carbonitrile) Related Products
- 1000342-60-8(6-Bromo-3-iodo-4-cyano (1H)Indazole)
- 1227269-40-0(3-Iodo-6-phenyl-(1H)indazole)
- 847906-27-8(3-iodo-7-methyl-2H-indazole)
- 885518-96-7(3-Iodo-6-methyl-1H-indazole)
- 944898-90-2(3-Iodo-1H-indazole-5-carbonitrile)
- 944898-93-5(3-Iodo-1H-indazole-4-carbonitrile)
- 847906-31-4(3-Iodo-5,7-dimethyl (1H)indazole)
- 1000342-48-2(4-Bromo-3-iodo-1H-indazole-6-carbonitrile)
- 885522-63-4(3-Iodo-4-methyl-1H-indazole)
- 885518-92-3(3-Iodo-5-methyl-1H-indazole)
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